2-(Fluoromethyl)azetidine; trifluoroacetic acid
Overview
Description
2-(Fluoromethyl)azetidine; trifluoroacetic acid is a useful research compound. Its molecular formula is C6H9F4NO2 and its molecular weight is 203.13. The purity is usually 95%.
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Scientific Research Applications
Multicomponent Coupling in Organic Synthesis
- Trifluoroacetic acid promotes a transition-metal-free, three-component coupling involving N-substituted aziridines, arynes, and water, yielding N-aryl β-amino alcohol derivatives, an important class of medicinally relevant compounds (Roy, Baviskar, & Biju, 2015).
Synthetic Applications in Fluorinated Compounds
- The nickel-catalyzed trans-selective dicarbofunctionalization of N-Boc-2-pyrroline and N-Boc-2-azetine, classes of endocyclic enecarbamates, enables the efficient synthesis of fluorinated amino acids and oligopeptides (Xu et al., 2020).
Development of Constrained Azaheterocycles
- 1-Alkyl-2-(trifluoromethyl)azetidines, a new class of constrained azaheterocycles, show potential for further exploration due to their unique reactivity profile, differing significantly from other azetidines (Kenis et al., 2012).
Optical-Based Chemosensors
- N-fused aza-indacene-based fluorophores, prepared using trifluoroacetic acid, act as optical-based chemosensors for carbon dioxide, highlighting the potential for environmental monitoring applications (Ishida et al., 2013).
Advanced Imaging and Radiopharmaceuticals
- The production of 2-[18F]fluoroethylamine from 2-[18F]fluoroethyl azide, using trifluoroacetic acid, demonstrates applications in positron emission tomography (PET) tracers for medical imaging (Glaser et al., 2012).
Antioxidant Activity Studies
- Schiff bases and azetidines derived from phenyl urea derivatives exhibit significant in-vitro antioxidant effects, suggesting potential in medicinal chemistry (Nagavolu et al., 2017).
Fluoromethylation in Organic Synthesis
- Photoredox catalysis involving trifluoroacetic acid enables fluoromethylation of carbon-carbon multiple bonds, relevant in the synthesis of pharmaceuticals and agrochemicals (Koike & Akita, 2016).
Divergent Reactions in Medicinal Chemistry
- Azabicyclo[1.1.0]butyl carbinols, treated with trifluoroacetic anhydride, undergo semipinacol rearrangement, producing keto 1,3,3‐substituted azetidines, a privileged motif in medicinal chemistry (Gregson, Noble, & Aggarwal, 2021).
Mechanism of Action
Properties
IUPAC Name |
2-(fluoromethyl)azetidine;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8FN.C2HF3O2/c5-3-4-1-2-6-4;3-2(4,5)1(6)7/h4,6H,1-3H2;(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYIMXDUXSJWJOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC1CF.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F4NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2227206-76-8 |
Source
|
| Record name | Azetidine, 2-(fluoromethyl)-, 2,2,2-trifluoroacetate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2227206-76-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
